![molecular formula C20H19NO4 B2527630 N-cyclohexyl-2-methyl-4,9-dioxo-4,9-dihydronaphtho[2,3-b]furan-3-carboxamide CAS No. 690640-97-2](/img/structure/B2527630.png)
N-cyclohexyl-2-methyl-4,9-dioxo-4,9-dihydronaphtho[2,3-b]furan-3-carboxamide
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Overview
Description
N-cyclohexyl-2-methyl-4,9-dioxo-4,9-dihydronaphtho[2,3-b]furan-3-carboxamide is a synthetic compound that has gained significant attention from researchers due to its potential medical applications. This compound belongs to the class of naphthoquinone derivatives, which have been known for their diverse biological activities.
Scientific Research Applications
Cytotoxicity and Anticancer Activity
A significant area of research for derivatives of naphtho[2,3-b]furan-4,9-dione, which includes N-cyclohexyl-2-methyl-4,9-dioxo-4,9-dihydronaphtho[2,3-b]furan-3-carboxamide, is their cytotoxic effects and potential as anticancer agents. Studies have shown that these compounds can be effective against various cancer cell lines. For instance, specific acyl derivatives demonstrated high efficacy in melanoma, ovarian, and glioblastoma human cell lines due to their ability to inhibit topoisomerase II and interfere with cell cycle progression (Gomez-Monterrey et al., 2011). Other compounds in this family exhibited cytotoxicity through different mechanisms, with some focusing on DNA-damage inducing properties or modulation of redox balance in cancer cells (Palmer & Scollick, 1968), (Islam et al., 2020).
Molecular Transformations and Synthesis
The compound and its analogs have been the focus of studies exploring new synthetic routes and molecular transformations. These research efforts are crucial in developing efficient methods for producing these compounds, which could be valuable for therapeutic applications. One study detailed a one-pot synthesis method for naphtho[2,3-b]furan-4,9-diones, showcasing the potential for efficient production of these compounds (Kobayashi et al., 1997).
Antimicrobial and Antioxidant Properties
Beyond their anticancer potential, some derivatives have shown antimicrobial and antioxidant properties. This aspect of research highlights the broad spectrum of biological activities that these compounds can exhibit, making them interesting subjects for further pharmacological studies (Devi et al., 2010).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
N-cyclohexyl-2-methyl-4,9-dioxobenzo[f][1]benzofuran-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19NO4/c1-11-15(20(24)21-12-7-3-2-4-8-12)16-17(22)13-9-5-6-10-14(13)18(23)19(16)25-11/h5-6,9-10,12H,2-4,7-8H2,1H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QGZJOJWGTMTYEL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=C(O1)C(=O)C3=CC=CC=C3C2=O)C(=O)NC4CCCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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